![molecular formula C12H19ClN2O2S B1520362 [1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride CAS No. 1216742-07-2](/img/structure/B1520362.png)
[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride
Overview
Description
“[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride” is a chemical compound with the CAS Number: 1216742-07-2 . It has a molecular weight of 290.81 . This compound is typically stored at room temperature and is available in powder form . It is used in various scientific research applications due to its versatile properties.
Molecular Structure Analysis
The molecular structure of “[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride” is defined by its InChI Code . The compound has a molecular weight of 290.81 .Physical And Chemical Properties Analysis
“[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride” is a powder that is stored at room temperature . It has a molecular weight of 290.81 .Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry due to their presence in many pharmaceuticals. The compound “[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride” can be used as a starting material or intermediate in the synthesis of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These derivatives have shown promise in the development of new drugs due to their diverse pharmacological properties.
Pharmacological Applications
The piperidine moiety is a common feature in many FDA-approved drugs. Piperidine derivatives, including those synthesized from our compound of interest, have been utilized in a wide range of pharmacological applications. They serve as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertensive, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and anticoagulant agents .
Anticancer Research
Specific piperidine derivatives have been investigated for their anticancer properties. For instance, N-(piperidine-4-yl) benzamide compounds synthesized from “[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride” have been studied for their effects against cancer cells. The structure-activity relationship has shown that certain substitutions on the piperidine ring can increase the cytotoxicity against cancer cells .
Antioxidant Properties
Piperidine derivatives are known for their antioxidant capabilities. They can inhibit or suppress free radicals, which are harmful to cellular structures. The compound “[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride” could potentially be modified to enhance its antioxidant properties and be used in research focused on preventing oxidative stress-related diseases .
Neuropharmacology
In neuropharmacological research, piperidine derivatives play a significant role. They are involved in the development of treatments for neurological disorders such as Alzheimer’s disease and other forms of dementia. The compound could be used to synthesize derivatives that target specific neurotransmitter systems in the brain .
Analgesic and Anti-inflammatory Research
Piperidine derivatives have been used as analgesics and anti-inflammatory agents. Research into the pain-relieving and inflammation-reducing properties of these compounds is ongoing, and “[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride” can be a valuable precursor in such studies .
Antimicrobial and Antifungal Applications
The antimicrobial and antifungal activities of piperidine derivatives make them candidates for the development of new antibiotics and antifungal medications. Research into these applications could lead to the discovery of novel treatments for resistant strains of bacteria and fungi .
Chemical Biology and Drug Discovery
In chemical biology, piperidine derivatives are used as tools to study biological processes and identify potential drug targets. The compound “[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride” can be utilized to create probes and inhibitors that help in understanding the function of enzymes and receptors in the body .
Safety and Hazards
properties
IUPAC Name |
[1-(benzenesulfonyl)piperidin-4-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S.ClH/c13-10-11-6-8-14(9-7-11)17(15,16)12-4-2-1-3-5-12;/h1-5,11H,6-10,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDYCJUHPBGILGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN)S(=O)(=O)C2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(Benzenesulfonyl)piperidin-4-yl]methanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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